Cas no 1999060-90-0 (2-(methylamino)-3-(trimethyl-1H-pyrazol-1-yl)butanamide)

• Product Name: 2-(methylamino)-3-(trimethyl-1H-pyrazol-1-yl)butanamide
• CAS No: 1999060-90-0
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5777026
• PubChem ID: 165741933
• Update Time: 2025-07-19

2-(methylamino)-3-(trimethyl-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1140798
• 1999060-90-0
• 2-(methylamino)-3-(trimethyl-1H-pyrazol-1-yl)butanamide

• Inchi： 1S/C11H20N4O/c1-6-7(2)14-15(8(6)3)9(4)10(13-5)11(12)16/h9-10,13H,1-5H3,(H2,12,16)
• InChI Key： QKZRRCWRZJVSMU-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)N1C(C)=C(C)C(C)=N1)NC)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(methylamino)-3-(trimethyl-1H-pyrazol-1-yl)butanamide

Professional Introduction to Compound with CAS No. 1999060-90-0 and Product Name: 2-(methylamino)-3-(trimethyl-1H-pyrazol-1-yl)butanamide

The compound with the CAS number 1999060-90-0 and the product name 2-(methylamino)-3-(trimethyl-1H-pyrazol-1-yl)butanamide represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential pharmacological applications. The molecular structure incorporates a methylamino group and a trimethyl-1H-pyrazol-1-yl moiety, which are key features that contribute to its distinctive chemical and biological properties.

In recent years, the exploration of heterocyclic compounds has been a focal point in drug discovery, with pyrazole derivatives emerging as particularly promising scaffolds. The presence of the trimethyl-1H-pyrazol-1-yl group in this compound not only enhances its structural complexity but also opens up possibilities for diverse interactions with biological targets. This feature is particularly relevant in the context of developing novel therapeutic agents that can modulate specific biological pathways.

The 2-(methylamino)-3-(trimethyl-1H-pyrazol-1-yl)butanamide moiety suggests a potential role in modulating enzyme activity or receptor binding. Such structural motifs are often explored in the design of drugs targeting neurological disorders, inflammation, and metabolic diseases. The compound’s ability to interact with biological systems in multiple ways makes it a valuable candidate for further investigation.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. For instance, compounds containing the pyrazole ring have been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of functional groups in 2-(methylamino)-3-(trimethyl-1H-pyrazol-1-yl)butanamide may contribute to its unique pharmacological profile, making it a promising candidate for therapeutic intervention.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for drug development. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity and efficacy of this compound against various biological targets. This approach has been instrumental in identifying novel drug candidates that exhibit high selectivity and low toxicity.

The synthesis of 2-(methylamino)-3-(trimethyl-1H-pyrazol-1-yl)butanamide presents an interesting challenge for synthetic chemists. The integration of multiple functional groups into a single molecular framework requires careful planning and precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct complex molecules with high efficiency, thereby facilitating the exploration of novel pharmacological entities.

In conclusion, the compound with CAS number 1999060-90-0 and the product name 2-(methylamino)-3-(trimethyl-1H-pyrazol-1-yl)butanamide represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential pharmacological applications make it a compelling candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.